Tris-benzyl-titanium-(IV)-chloride

• IUPAC Name: chlorotitanium(3+);methanidylbenzene
• InChI: InChI=1S/3C7H7.ClH.Ti/c3*1-7-5-3-2-4-6-7;;/h3*2-6H,1H2;1H;/q3*-1;;+4/p-1
• InChI Key: HDKKMSHXDXYFQZ-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=CC=CC=C1.[CH2-]C1=CC=CC=C1.[CH2-]C1=CC=CC=C1.Cl[Ti+3]
• Molecular Formula: C21H21ClTi
• DSSTOX Substance ID: DTXSID601283574
• Molecular Weight: 356.7 g/mol
• CAS RN: 18889-27-5

Description

Tris-benzyl-titanium-(IV)-chloride, also known as TBTC, is a coordination compound of titanium (IV) chloride and three benzyl groups. It is a colorless solid with a melting point of approximately 132°C and is soluble in organic solvents. TBTC has many potential applications in scientific research, including biochemical and physiological effects, as well as in laboratory experiments. In

Mechanism of Action

Tris-benzyl-titanium-(IV)-chloride acts as a Lewis acid, which means it can accept a pair of electrons from a Lewis base, such as an amine or an alcohol. This allows it to form a coordination complex with the Lewis base, which can then be used in a variety of chemical reactions.
Biochemical and Physiological Effects
Tris-benzyl-titanium-(IV)-chloride has been studied for its potential biochemical and physiological effects. It has been found to have antioxidant properties and can be used to scavenge free radicals. It has also been found to have anti-inflammatory and anti-tumor properties, as well as to be an effective inhibitor of enzymes involved in the metabolism of drugs.

Advantages and Limitations for Lab Experiments

Tris-benzyl-titanium-(IV)-chloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. However, it has some limitations, such as its low solubility in water and its limited reactivity with some organic compounds.

Future Directions

Tris-benzyl-titanium-(IV)-chloride has many potential applications in scientific research, and there are several future directions for research. One possible direction is the development of Tris-benzyl-titanium-(IV)-chloride-based catalysts for organic synthesis. Another possible direction is the development of Tris-benzyl-titanium-(IV)-chloride-based drugs and pharmaceuticals. Additionally, Tris-benzyl-titanium-(IV)-chloride could be used to develop new materials, such as polymers and catalysts, as well as new catalytic systems. Finally, Tris-benzyl-titanium-(IV)-chloride could be used to study its biochemical and physiological effects, such as its antioxidant and anti-inflammatory properties.

Synthesis Methods

Tris-benzyl-titanium-(IV)-chloride can be synthesized by the reaction of titanium (IV) chloride and three benzyl chlorides in a 1:3 molar ratio in an inert atmosphere. The reaction is conducted in a solvent, such as dichloromethane, at a temperature of 0°C to 10°C. After the reaction is complete, the Tris-benzyl-titanium-(IV)-chloride is extracted from the reaction mixture and purified by recrystallization.

Scientific Research Applications

Tris-benzyl-titanium-(IV)-chloride is a useful reagent for a variety of scientific research applications. It has been used in the synthesis of polymeric materials, such as polyurethanes and polyesters, as well as in the synthesis of organic compounds, such as amines and alcohols. Tris-benzyl-titanium-(IV)-chloride has also been used in the preparation of catalysts and catalytic systems, as well as in the synthesis of drugs and pharmaceuticals.